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Compound of Interest

Compound Name: AZ-23

Cat. No.: B1192255

Introduction

AZ-23 is a novel and potent small molecule inhibitor of the hypothetical "Kinase of Proliferation
and Survival" (KPS). The KPS signaling pathway is a critical regulator of cell growth,
proliferation, and apoptosis. Its dysregulation has been implicated in the pathogenesis of
numerous human cancers. This application note describes a high-throughput screening (HTS)
assay protocol for evaluating the anti-proliferative effects of AZ-23 on a panel of cancer cell
lines. The primary assay is a cell viability assay that measures the metabolic activity of cells as
an indicator of cell proliferation.

Mechanism of Action of AZ-23

AZ-23 selectively binds to the ATP-binding pocket of KPS, preventing its phosphorylation and
subsequent activation of downstream signaling cascades. This inhibition leads to cell cycle
arrest and induction of apoptosis in cancer cells with an overactive KPS pathway.
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 To cite this document: BenchChem. [Application Note: High-Throughput Screening of AZ-23
for Anti-Cancer Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192255#az-23-use-in-high-throughput-screening-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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